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Compound of Interest

Compound Name: Phenamacril

Cat. No.: B1673093 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount. This guide provides essential safety and logistical information

for the proper disposal of Phenamacril, a fungicide with notable toxicological and

environmental considerations.

Phenamacril is categorized as toxic if swallowed and demonstrates high toxicity to aquatic life

with long-lasting effects. Adherence to stringent disposal protocols is therefore critical to

mitigate risks to both human health and the environment. The following procedures are based

on general best practices for hazardous chemical and pesticide disposal, and it is imperative to

consult with your institution's environmental health and safety (EHS) department and a licensed

hazardous waste disposal contractor to ensure full compliance with all applicable federal, state,

and local regulations.

Hazard Profile of Phenamacril
A clear understanding of the hazards associated with Phenamacril is the first step in its safe

handling and disposal.
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Hazard Classification Description Source

Acute Oral Toxicity Toxic if swallowed.

Aquatic Hazard (Short-

term/Acute)
Very toxic to aquatic life.

Aquatic Hazard (Long-

term/Chronic)

Very toxic to aquatic life with

long lasting effects.

Step-by-Step Disposal Protocol for Phenamacril
This protocol outlines the necessary steps for the safe and compliant disposal of Phenamacril
waste from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Phenamacril waste, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation and Collection:

Do not dispose of Phenamacril down the drain or in regular trash.[1]

Collect all solid Phenamacril waste (e.g., contaminated labware, spill cleanup materials) in a

dedicated, clearly labeled, and leak-proof hazardous waste container.

Collect all liquid Phenamacril waste (e.g., unused solutions) in a separate, compatible, and

clearly labeled hazardous waste container. Ensure the container is sealed to prevent spills.

The container must be labeled with a hazardous waste tag that includes the chemical name

("Phenamacril"), the associated hazards (e.g., "Toxic," "Environmental Hazard"), and the

accumulation start date.
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3. Spill Management: In the event of a spill:

Evacuate the immediate area and ensure proper ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill absorbents).

Carefully collect the absorbent material and place it in the designated solid hazardous waste

container for Phenamacril.

Clean the affected area thoroughly.

Report the spill to your laboratory supervisor and EHS department.

4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.

Ensure the storage area is away from incompatible materials.

5. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and disposal of the Phenamacril waste.

Provide the contractor with a detailed inventory of the waste.

The primary recommended disposal method for hazardous pesticides is incineration in a

permitted hazardous waste incinerator.[2]

6. Documentation:

Maintain accurate records of the amount of Phenamacril waste generated and the date of

its disposal.

Keep copies of all waste manifests and disposal certificates provided by the hazardous

waste contractor.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Phenamacril.
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Caption: Workflow for the safe disposal of Phenamacril waste.

Regulatory Framework
In the United States, the disposal of pesticides like Phenamacril is regulated by the

Environmental Protection Agency (EPA) under the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).[3][4]

Many states also have specific programs for pesticide disposal, sometimes referred to as

"Clean Sweep" programs, which may be available for commercial users.[3] It is the

responsibility of the waste generator to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uwlax.edu [uwlax.edu]

2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1673093?utm_src=pdf-body
https://www.benchchem.com/product/b1673093?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673093?utm_src=pdf-body
https://www.benchchem.com/product/b1673093?utm_src=pdf-body
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=2228&context=extensionhist
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.benchchem.com/product/b1673093?utm_src=pdf-custom-synthesis
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. epa.gov [epa.gov]

4. digitalcommons.unl.edu [digitalcommons.unl.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory and the Environment:
Proper Disposal of Phenamacril]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673093#phenamacril-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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